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Compound of Interest

Compound Name: Ibuprofen-13C6

Cat. No.: B563796 Get Quote

Essential Safety and Handling Guide for Ibuprofen-
13C6
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Ibuprofen-13C6. The following procedures ensure

safe operational handling and disposal of this compound in a laboratory setting.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Ibuprofen, which

are representative of Ibuprofen-13C6.

Property Value

Physical State Solid, Powder[1]

Appearance White[1][2]

Melting Point 75 - 78 °C / 167 - 172.4 °F[1]

Boiling Point 157 °C / 314.6 °F @ 4 mmHg[1]

Solubility No information available

Molecular Formula C13H18O2 (Ibuprofen)

Molecular Weight 206.28 g/mol (Ibuprofen)
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Operational Plan: Handling and Disposal of
Ibuprofen-13C6
This section outlines the step-by-step procedures for the safe handling and disposal of

Ibuprofen-13C6.

Engineering Controls and Personal Protective
Equipment (PPE)
Engineering Controls:

Use in a well-ventilated area.[1][2]

Employ a local exhaust ventilation (LEV) system or an enclosure for procedures with a risk of

aerosolization.[3]

Ensure easy access to an eyewash station and safety shower.

Personal Protective Equipment (PPE): A comprehensive PPE strategy is essential to minimize

exposure.
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PPE Category Specification

Eye/Face Protection
Wear tight-sealing safety goggles or a face

shield.[1][4][5]

Hand Protection

Chemical-resistant gloves (e.g., nitrile rubber

with a minimum thickness of 0.4 mm) are

required.[6] Change gloves immediately if they

become contaminated, torn, or punctured.[7] For

extensive handling, consider double gloving.[7]

[8]

Skin and Body Protection

Wear a lab coat or a protective disposable gown

made of low-permeability fabric.[7] Ensure it has

a solid front, long sleeves, and tight-fitting cuffs.

[7]

Respiratory Protection

For normal use, respiratory protection is not

typically required.[9] However, if dust formation

is unavoidable or if the occupational exposure

limit is exceeded, use a NIOSH-approved

respirator.[4][9]

Step-by-Step Handling Protocol
Preparation:

Before handling, ensure all necessary PPE is correctly worn.

Wash hands thoroughly before and after handling the compound, and after removing

gloves.[1][7]

Confirm that the work area is clean and prepared.

Handling:

Avoid direct contact with the skin, eyes, and clothing.[1][2]

Minimize dust generation and accumulation.[10]
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Do not eat, drink, or smoke in the handling area.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Keep away from strong oxidizing agents.[1][3]

The recommended storage temperature is 20 - 25 °C (68 - 77 °F).[10]

First Aid Measures
Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If symptoms

persist, seek medical attention.[2][10]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water.[10] If

irritation persists, seek medical advice.[10]

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[2]

[10] Remove contact lenses if present and easy

to do.[1][2] Seek medical attention if irritation

continues.[10]

Ingestion

Do NOT induce vomiting. Clean the mouth with

water and drink water afterwards.[2] Call a

poison control center or doctor immediately.

Spill and Disposal Plan
Spill Cleanup:

Minor Spills:

Remove all ignition sources.[11]

Clean up spills immediately, avoiding dust generation.[11]
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Use dry cleanup procedures and place the material in a suitable, labeled container for

disposal.[11]

Major Spills:

Evacuate the area and alert emergency responders.[11]

Avoid all personal contact, including inhalation.[11]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][2][3]

For household trash disposal, if no take-back program is available, mix the substance with

an undesirable material like used coffee grounds or cat litter.[12][13] Place the mixture in a

sealed container to prevent leakage.[12][14]

Do not flush down the toilet unless specifically instructed to do so.[14]

Experimental Workflow and Logical Relationships
The following diagram illustrates the logical workflow for the safe handling and disposal of

Ibuprofen-13C6.
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Caption: Workflow for safe handling and disposal of Ibuprofen-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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